2-Amino-3-methoxycarbonyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid

• IUPAC Name: 2-amino-3-methoxycarbonyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C10H13N3O4/c1-17-10(16)7-8(11)12-6-3-2-5(9(14)15)4-13(6)7/h5H,2-4,11H2,1H3,(H,14,15)
• InChI Key: XHLMHPGXFFDDJE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C2N1CC(CC2)C(=O)O)N
• Molecular Formula: C10H13N3O4
• Molecular Weight: 239.23 g/mol
• CAS RN: 2138138-85-7

Description

The compound is a derivative of the 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine family. Compounds in this family are known to exhibit a wide variety of biological activities including anti-microbial properties. They have been the subject of immense interest for their antimicrobial activity and also for their analgesic, antipyretic, and anti-inflammatory properties.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on related heterocyclic compounds demonstrates the broad interest in developing new synthetic methodologies for constructing complex molecules with potential biological activities. For example, studies have outlined the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, highlighting the synthetic versatility and the potential for discovering new therapeutic agents within this chemical framework (Bakhite, Yamada, & Al‐Sehemi, 2005).

Antimicrobial Activity

Some derivatives of the imidazo[1,2-a]pyridine family have been synthesized and evaluated for their antimicrobial activity. This demonstrates the potential for developing new antimicrobial agents based on modifications of the core structure, offering a valuable approach to combat resistant microbial strains (Patel, Agravat, & Shaikh, 2011).

Radiopharmaceutical Applications

The development of mixed ligand fac-tricarbonyl complexes, incorporating structures related to imidazo[1,2-a]pyridines, showcases the application of these compounds in creating radiopharmaceuticals for diagnostic imaging. This research emphasizes the role of such heterocycles in developing targeted imaging agents, particularly using technetium-99m (Mundwiler, Kündig, Ortner, & Alberto, 2004).

Materials Science

The synthesis of poly(amide–imide–imide)s based on related heterocyclic compounds has implications for materials science, especially in creating new polymers with enhanced thermal stability and mechanical properties. Such materials could find applications in high-performance areas requiring durability and resistance to harsh conditions (Yang, Chen, & Wei, 2002).

Antiprotozoal Agents

Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been explored for their antiprotozoal properties, indicating the potential of these compounds in treating diseases caused by protozoan parasites. Such research is critical for developing new treatments for neglected tropical diseases (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).